Cas no 898779-55-0 (1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one)

• Product Name: 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
• CAS No: 898779-55-0
• MF: C₁₇H₁₆ClFO
• MW: 290.759747505188
• CID: 1945460
• PubChem ID: 24726458
• Update Time: 2025-05-24

1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3'-CHLORO-3-(3,4-DIMETHYLPHENYL)-4'-FLUOROPROPIOPHENONE
• 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one
• LogP
• 1-(3-chloro-4-fluorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 1-(3-Chloro-4-fluorophenyl)-3-(3,4-dimethylphenyl)-1-propanone
• 898779-55-0
• MFCD03843844
• AKOS016022258
• DTXSID90644851

• MDL： MFCD03843844
• Inchi： 1S/C17H16ClFO/c1-11-3-4-13(9-12(11)2)5-8-17(20)14-6-7-16(19)15(18)10-14/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： QNYLCVHWQWYTOY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC1=CC=C(C)C(C)=C1)=O)F

Computed Properties

• Exact Mass: 290.08700
• Monoisotopic Mass: 290.0873710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.91140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one

Introduction to 1-(3-Chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one (CAS No. 898779-55-0)

1-(3-Chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one, also known by its CAS number 898779-55-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diarylketones and is characterized by its unique structural features, including a chloro and fluoro substituent on one phenyl ring and two methyl groups on the other. These substituents contribute to the compound's distinct chemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one is C₁₈H₁₆ClFO, and its molecular weight is approximately 307.77 g/mol. The compound's structure consists of a central ketone group flanked by two substituted phenyl rings, which confer it with specific electronic and steric properties. These properties are crucial for its interactions with biological targets and its potential therapeutic effects.

In recent years, significant advancements have been made in understanding the biological activities of 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This inhibition is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

Beyond its anti-inflammatory effects, 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one has also shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of mitochondrial apoptotic pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one have also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further preclinical and clinical evaluation. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

In the context of drug development, 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one has been identified as a lead compound for several therapeutic areas. Its unique structure and biological activities make it an attractive starting point for structure-activity relationship (SAR) studies aimed at optimizing its potency and selectivity. Ongoing research is focused on modifying the substituents on the phenyl rings to enhance its pharmacological properties and reduce potential side effects.

The potential applications of 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one extend beyond inflammation and cancer. Recent studies have explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings open up new avenues for its use in treating neurological disorders.

In conclusion, 1-(3-chloro-4-fluoro-phenyl)-3-(3,4-dimethylphenyl)propan-1-one (CAS No. 898779-55-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for advancing treatments in various medical fields.